molecular formula C12H15NO B8642684 6-Ethyl-1-methyl-2,3-dihydroquinolin-4(1H)-one

6-Ethyl-1-methyl-2,3-dihydroquinolin-4(1H)-one

Cat. No. B8642684
M. Wt: 189.25 g/mol
InChI Key: KMRWVYDELQVXBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Ethyl-1-methyl-2,3-dihydroquinolin-4(1H)-one is a useful research compound. Its molecular formula is C12H15NO and its molecular weight is 189.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Ethyl-1-methyl-2,3-dihydroquinolin-4(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Ethyl-1-methyl-2,3-dihydroquinolin-4(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

6-Ethyl-1-methyl-2,3-dihydroquinolin-4(1H)-one

Molecular Formula

C12H15NO

Molecular Weight

189.25 g/mol

IUPAC Name

6-ethyl-1-methyl-2,3-dihydroquinolin-4-one

InChI

InChI=1S/C12H15NO/c1-3-9-4-5-11-10(8-9)12(14)6-7-13(11)2/h4-5,8H,3,6-7H2,1-2H3

InChI Key

KMRWVYDELQVXBU-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC2=C(C=C1)N(CCC2=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6-ethyl-2,3-dihydroquinolin-4(1H)-one (1.00 g) in THF (25 mL) was added triethylamine (0.64 g) followed by iodomethane (0.89 g). The mixture was refluxed at 70° C. overnight. The solvent was stripped under reduced pressure, and the residue was partitioned between aqueous sodium bicarbonate and dichloromethane. The organics were extracted three times, washed with brine, dried with sodium sulfate, filtered, and concentrated. Chromatography was used to purify the title compound using a 40% ethyl acetate in heptane solvent solution. 0.32 g of the title product were recovered. (30% yield). MS (ESI+) for C12H15NO m/z 190.10 (M+H)+.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
0.64 g
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
0.89 g
Type
reactant
Reaction Step Two

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